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Compound of Interest

Compound Name: N2-Phenoxyacetylguanosine

Cat. No.: B12389697

For researchers and scientists in the dynamic fields of drug development and biochemical
research, the proper handling and disposal of specialized chemical compounds are paramount
to ensuring a safe and compliant laboratory environment. N2-Phenoxyacetylguanosine, a
modified nucleoside, requires careful consideration for its disposal to mitigate potential risks
and adhere to regulatory standards. This guide provides essential, step-by-step procedures for
the safe disposal of N2-Phenoxyacetylguanosine.

Chemical and Physical Properties

A summary of the known quantitative data for N2-Phenoxyacetylguanosine is presented
below. This information is crucial for a comprehensive understanding of the compound's
characteristics relevant to its handling and disposal.

Property Value

Molecular Formula C18H19Ns07
Molecular Weight 417.37 g/mol
Melting Point 159-160 °C[1][2]
Density (Predicted) 1.76+0.1 g/cm3[1]
Storage Temperature 2-8°C[1][3]
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Disposal Protocol

In the absence of specific disposal guidelines for N2-Phenoxyacetylguanosine, it is
imperative to treat it as a hazardous chemical waste. This precautionary approach ensures the
highest level of safety and compliance with general laboratory waste management regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling N2-Phenoxyacetylguanosine for disposal, ensure you are wearing the
appropriate Personal Protective Equipment (PPE):

o Safety goggles or glasses

o Chemical-resistant gloves (e.g., nitrile)
e Alaboratory coat

Step 2: Waste Collection and Storage

» Designated Waste Container: Place all solid N2-Phenoxyacetylguanosine waste into a
clearly labeled, dedicated hazardous waste container. The container should be made of a
compatible material, such as high-density polyethylene (HDPE).

» Labeling: The waste container must be labeled with the following information:

"Hazardous Waste"

o

[¢]

The full chemical name: "N2-Phenoxyacetylguanosine”

The accumulation start date (the date the first waste is added to the container)

[¢]

o

The name of the principal investigator or laboratory contact

o Storage Location: Store the waste container in a designated satellite accumulation area
within the laboratory. This area should be away from general lab traffic and incompatible
chemicals. Ensure the container is kept closed except when adding waste.

Step 3: Disposal of Contaminated Materials
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Any materials that have come into contact with N2-Phenoxyacetylguanosine, such as weigh
boats, pipette tips, and contaminated gloves, should also be disposed of in the designated
hazardous waste container.

Step 4: Arranging for Waste Pickup

Once the waste container is full or has been in accumulation for the maximum allowable time
according to your institution's policy (typically 90 days), arrange for its collection by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

Experimental Workflow: Disposal Procedure

The following diagram illustrates the logical workflow for the proper disposal of N2-
Phenoxyacetylguanosine.
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Caption: Disposal workflow for N2-Phenoxyacetylguanosine.

Spill Cleanup Procedure
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In the event of a spill of solid N2-Phenoxyacetylguanosine powder:

e Evacuate and Secure the Area: If the spill is large, evacuate the immediate area and restrict
access.

o Wear Appropriate PPE: Don the same PPE as for routine handling.

o Contain the Spill: Gently cover the spill with an absorbent material to prevent the powder
from becoming airborne.

o Clean the Spill: Carefully sweep the spilled material and absorbent into a dustpan and place
it in the designated hazardous waste container.

o Decontaminate the Area: Wipe the spill area with a damp cloth or paper towel. Dispose of
the cleaning materials in the hazardous waste container.

o Report the Spill: Report the incident to your laboratory supervisor and EHS department,
following your institution's protocols.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of N2-Phenoxyacetylguanosine, fostering a culture of safety and environmental
stewardship within their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehrs.upenn.edu [ehrs.upenn.edu]

2. danielshealth.com [danielshealth.com]

3. odu.edu [odu.edu]

To cite this document: BenchChem. [Proper Disposal of N2-Phenoxyacetylguanosine: A
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12389697?utm_src=pdf-body
https://www.benchchem.com/product/b12389697?utm_src=pdf-body
https://www.benchchem.com/product/b12389697?utm_src=pdf-custom-synthesis
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.benchchem.com/product/b12389697#n2-phenoxyacetylguanosine-proper-disposal-procedures
https://www.benchchem.com/product/b12389697#n2-phenoxyacetylguanosine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b12389697#n2-phenoxyacetylguanosine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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